Cas no 154928-92-4 (4-(dimethyl-1,2-oxazol-4-yl)butanoic acid)

• Product Name: 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid
• CAS No: 154928-92-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5851822
• PubChem ID: 10442363
• Update Time: 2025-05-24

4-(dimethyl-1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolebutanoic acid, 3,5-dimethyl-
• 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid
• 154928-92-4
• EN300-1832347

• Inchi： 1S/C9H13NO3/c1-6-8(7(2)13-10-6)4-3-5-9(11)12/h3-5H2,1-2H3,(H,11,12)
• InChI Key： BBWOOTAUGFWEMN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CCCC(O)=O)C(C)=N1

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 344.7±37.0 °C(Predicted)
• pka: 4.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid

Recent Advances in the Study of 4-(Dimethyl-1,2-oxazol-4-yl)butanoic Acid (CAS: 154928-92-4)

The compound 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid (CAS: 154928-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid as a key intermediate in the synthesis of various bioactive molecules. Its oxazole moiety, combined with the butanoic acid side chain, offers a versatile scaffold for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting inflammatory pathways and metabolic disorders.

One of the most notable advancements involves the compound's application in the inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. In vitro studies have demonstrated that derivatives of 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid exhibit selective COX-2 inhibition with minimal effects on COX-1, suggesting a potential for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

Additionally, recent research has investigated the compound's role in modulating G-protein-coupled receptors (GPCRs). Preliminary data indicate that 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid derivatives can act as allosteric modulators for certain GPCRs, opening new avenues for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. These findings underscore the compound's versatility and its potential to address unmet medical needs.

From a synthetic chemistry perspective, advancements in the efficient production of 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid have been reported. Novel catalytic methods have been developed to improve yield and purity, reducing the cost and environmental impact of large-scale synthesis. These improvements are critical for facilitating further preclinical and clinical studies.

In conclusion, 4-(dimethyl-1,2-oxazol-4-yl)butanoic acid (CAS: 154928-92-4) represents a promising candidate for drug development, with applications spanning anti-inflammatory, metabolic, and neurological therapies. Continued research into its mechanisms of action and optimization of its derivatives will be essential for translating these findings into clinically viable treatments. The compound's multifaceted potential positions it as a valuable asset in the ongoing quest for innovative therapeutic solutions.